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Compound of Interest

Compound Name: Ethyl 13-docosenoate

Cat. No.: B15156608

A Technical Review for Researchers and Drug Development Professionals

Ethyl 13-docosenoate, also known by its common name ethyl erucate, is a long-chain fatty
acid ethyl ester. It is formally synthesized through the condensation of the carboxyl group of
(132)-docosenoic acid (erucic acid) with the hydroxyl group of ethanol[1][2]. Despite the natural
prevalence of its parent fatty acid, erucic acid, current scientific literature indicates that Ethyl
13-docosenoate itself is not a naturally occurring compound[3][4].

This technical guide addresses the query on the natural sources and occurrence of Ethyl 13-
docosenoate. However, based on available data, this compound is considered a synthetic
product used for experimental and research purposes and is not found in nature[3][4].
Therefore, a discussion of its natural sources, quantitative occurrence, or established
experimental protocols for its extraction from natural matrices is not applicable.

Relationship to Naturally Occurring Erucic Acid

While Ethyl 13-docosenoate is not found in nature, its parent molecule, erucic acid ((Z)-
docos-13-enoic acid), is a well-documented monounsaturated omega-9 fatty acid. Erucic acid
is found in the oils of several plant species, most notably those belonging to the Brassicaceae
family, such as rapeseed (canola) and mustard. The investigation of erucic acid and its various
esters is an active area of research, and it is plausible that the user's interest in Ethyl 13-
docosenoate stems from its relationship to this naturally occurring fatty acid.
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Logical Relationship Diagram

The following diagram illustrates the synthetic relationship between the natural fatty acid, erucic
acid, and its ethyl ester, Ethyl 13-docosenoate.
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Synthetic pathway of Ethyl 13-docosenoate.
Conclusion

In summary, Ethyl 13-docosenoate is a synthetic compound and is not found in nature.
Researchers, scientists, and drug development professionals interested in the biological or
chemical properties related to this molecule should direct their focus to its naturally occurring
precursor, erucic acid. The study of erucic acid offers a broad field of research concerning its
biosynthesis in plants, its metabolism, and its physiological effects. Future research could
potentially investigate whether any metabolic pathways in specific organisms could theoretically
produce ethyl esters of fatty acids like erucic acid, though no such occurrences are currently
documented.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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